3-[(3-fluorobenzoyl)amino]benzoic acid

• IUPAC Name: 3-[(3-fluorobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H10FNO3/c15-11-5-1-3-9(7-11)13(17)16-12-6-2-4-10(8-12)14(18)19/h1-8H,(H,16,17)(H,18,19)
• InChI Key: GHRLPZVLHBTJCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC=C2)F)C(=O)O
• Molecular Formula: C14H10FNO3
• Molecular Weight: 259.23 g/mol

Description

3-[(3-fluorobenzoyl)amino]benzoic acid (FBABA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FBABA is a derivative of benzoic acid and is commonly used in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-[(3-fluorobenzoyl)amino]benzoic acid is not well understood, but it is believed to interact with certain enzymes and proteins in the body. 3-[(3-fluorobenzoyl)amino]benzoic acid has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various effects on the body.
Biochemical and Physiological Effects:
3-[(3-fluorobenzoyl)amino]benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which can help protect cells from damage. 3-[(3-fluorobenzoyl)amino]benzoic acid has also been shown to have neuroprotective effects, which can help prevent or slow down the progression of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-[(3-fluorobenzoyl)amino]benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. It is also stable under normal laboratory conditions. However, 3-[(3-fluorobenzoyl)amino]benzoic acid has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has a low melting point, which can make it difficult to handle at high temperatures.

Future Directions

There are several future directions for 3-[(3-fluorobenzoyl)amino]benzoic acid research. One area of interest is its potential applications in the development of new drugs. 3-[(3-fluorobenzoyl)amino]benzoic acid has been shown to have various pharmacological properties, and further research could lead to the development of new drugs for the treatment of various diseases. Another area of interest is its potential applications in the development of new materials. 3-[(3-fluorobenzoyl)amino]benzoic acid has been used as a building block in the synthesis of metal-organic frameworks, and further research could lead to the development of new materials with unique properties. Additionally, further research could be done to better understand the mechanism of action of 3-[(3-fluorobenzoyl)amino]benzoic acid and its effects on the body.

Synthesis Methods

3-[(3-fluorobenzoyl)amino]benzoic acid can be synthesized through a multistep process. The first step involves the reaction of 3-aminobenzoic acid with thionyl chloride to form 3-chlorobenzoic acid. The second step involves the reaction of 3-chlorobenzoic acid with 3-fluoroaniline in the presence of a base such as triethylamine to form 3-[(3-fluorobenzoyl)amino]benzoic acid.

Scientific Research Applications

3-[(3-fluorobenzoyl)amino]benzoic acid has been widely used in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of other compounds, such as fluorescent dyes, pharmaceuticals, and agrochemicals. 3-[(3-fluorobenzoyl)amino]benzoic acid has also been used as a ligand in metal-organic frameworks, which have potential applications in gas storage, separation, and catalysis.